Cas no 312623-83-9 (2-Butenedioic-2,3-13C2acid, disodium salt (9CI))

• Product Name: 2-Butenedioic-2,3-13C2acid, disodium salt (9CI)
• CAS No: 312623-83-9
• MF: C₄H₂Na₂O₄
• MW: 162.021132946014
• CID: 300796
• PubChem ID: 17749165
• Update Time: 2025-04-19

2-Butenedioic-2,3-13C2acid, disodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic-2,3-13C2acid, disodium salt (9CI)
• disodium (2E)-(2,3-13C2)but-2-enedioate
• DTXSID00589961
• SCHEMBL1332281
• Sodium fumarate-2,3-13C2, 99 atom % 13C
• J-018313
• Sodium fumarate-2,3-13C2
• 312623-83-9
• Disodium (2E)-(2,3-~13~C_2_)but-2-enedioate
• disodium;(E)-(2,3-13C2)but-2-enedioate

• Inchi： 1S/C4H4O4.2Na/c5-3(6)1-2-4(7)8;;/h1-2H,(H,5,6)(H,7,8);;/q;2*+1/p-2/b2-1+;;/i1+1,2+1;;
• InChI Key： MSJMDZAOKORVFC-CRQBDLPISA-L
• SMILES： [Na+].[Na+].[O-]C(/[13CH]=[13CH]/C(=O)[O-])=O

Computed Properties

• Exact Mass: 161.98155678g/mol
• Monoisotopic Mass: 161.98155678g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: >300 °C(lit.)
• Solubility: Not determined

2-Butenedioic-2,3-13C2acid, disodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38